Cas no 2287341-16-4 (1-cyclobutyl-1H-1,2,3-benzotriazol-4-amine)

• Product Name: 1-cyclobutyl-1H-1,2,3-benzotriazol-4-amine
• CAS No: 2287341-16-4
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 6010113
• PubChem ID: 165854431
• Update Time: 2025-05-19

1-cyclobutyl-1H-1,2,3-benzotriazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2287341-16-4
• EN300-6749660
• 1-cyclobutyl-1H-1,2,3-benzotriazol-4-amine

• Inchi： 1S/C10H12N4/c11-8-5-2-6-9-10(8)12-13-14(9)7-3-1-4-7/h2,5-7H,1,3-4,11H2
• InChI Key： SDXHSXFDBRMWNQ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=C(C=2N=N1)N)C1CCC1

Computed Properties

• Exact Mass: 188.106196400g/mol
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-cyclobutyl-1H-1,2,3-benzotriazol-4-amine

Comprehensive Overview of 1-cyclobutyl-1H-1,2,3-benzotriazol-4-amine (CAS No. 2287341-16-4): Properties, Applications, and Innovations

The compound 1-cyclobutyl-1H-1,2,3-benzotriazol-4-amine (CAS No. 2287341-16-4) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science. This benzotriazole derivative is characterized by the presence of a cyclobutyl group attached to the 1H-1,2,3-benzotriazol-4-amine scaffold, which imparts distinct chemical and biological properties. Researchers and industry professionals are increasingly exploring its utility in drug discovery, agrochemicals, and advanced materials, making it a subject of growing interest in scientific literature and patent filings.

One of the key reasons for the rising popularity of 1-cyclobutyl-1H-1,2,3-benzotriazol-4-amine is its versatility as a building block in organic synthesis. The benzotriazole core is known for its stability and ability to participate in diverse chemical reactions, while the cyclobutyl moiety introduces steric and electronic effects that can modulate reactivity. This combination makes the compound particularly valuable for the development of novel small-molecule inhibitors and biologically active compounds. Recent studies have highlighted its potential in targeting enzymes and receptors involved in inflammation, cancer, and infectious diseases, aligning with current trends in precision medicine and targeted therapy.

In addition to its pharmaceutical applications, 1-cyclobutyl-1H-1,2,3-benzotriazol-4-amine has shown promise in material science. The compound's ability to form stable complexes with metals and its photophysical properties make it a candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic devices. With the global push toward sustainable energy solutions, researchers are investigating how such heterocyclic compounds can contribute to the development of more efficient and environmentally friendly technologies.

The synthesis of 1-cyclobutyl-1H-1,2,3-benzotriazol-4-amine typically involves multi-step organic reactions, including cyclization and functional group transformations. Advances in green chemistry have led to the optimization of these processes, reducing the use of hazardous reagents and improving yields. This aligns with the broader industry focus on sustainable synthesis and green manufacturing, which are critical considerations for regulatory compliance and environmental impact.

From a commercial perspective, the demand for 1-cyclobutyl-1H-1,2,3-benzotriazol-4-amine is expected to grow as its applications expand. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic researchers, pharmaceutical companies, and material scientists. Its CAS No. 2287341-16-4 serves as a unique identifier, ensuring accurate sourcing and quality control. As the compound gains traction, it is likely to become a staple in the toolkit of synthetic chemists and drug developers.

In conclusion, 1-cyclobutyl-1H-1,2,3-benzotriazol-4-amine (CAS No. 2287341-16-4) represents a fascinating example of how heterocyclic chemistry continues to drive innovation across multiple disciplines. Its potential in drug discovery, material science, and sustainable technology underscores the importance of ongoing research and development. As scientists uncover new applications and refine synthetic methodologies, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.